4-({1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine

• IUPAC Name: [1-(4-ethoxyphenyl)sulfonylpiperidin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H26N2O5S/c1-2-25-16-3-5-17(6-4-16)26(22,23)20-9-7-15(8-10-20)18(21)19-11-13-24-14-12-19/h3-6,15H,2,7-14H2,1H3
• InChI Key: WBFDEKCAKBNDNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N3CCOCC3
• Molecular Formula: C18H26N2O5S
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

Synthesis of molecules similar to "4-({1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine" involves complex reactions that may include the formation of sulfonamide derivatives through electrochemical processes or via traditional chemical synthesis methods. For example, sulfonamide derivatives have been synthesized in aqueous solutions via anodic oxidation of related compounds in the presence of arylsulfinic acids using a commercial carbon anode, showing the versatility of electrochemical methods in forming complex organic structures (Beiginejad & Nematollahi, 2014).

Molecular Structure Analysis

The crystal structure of molecules bearing similarity to the subject compound reveals intricate details about their molecular conformation. Crystal structures of related compounds have been determined, showing monoclinic space groups and specific geometric configurations, which provide insight into the steric and electronic influences on the molecule's reactivity and interactions (Aydinli, Sayil, & Ibiş, 2010).

Chemical Reactions and Properties

The chemical reactivity of similar compounds encompasses a range of reactions, including annulation reactions for the synthesis of morpholines, thiomorpholines, and piperazines from beta-heteroatom amino compounds and vinyl sulfonium salts. This illustrates the compound's potential to undergo transformations that are pivotal in synthesizing pharmacologically important heterocycles (Yar, McGarrigle, & Aggarwal, 2008).

Physical Properties Analysis

While specific information on “4-({1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine” is not directly available, related compounds exhibit distinct mesomorphic behaviors, phase transitions, and thermal properties, influenced by their molecular structure and substituents. Ionic liquid crystals formed from similar cations and anions show high-ordered smectic phases, smectic A phases, and hexagonal columnar phases, dependent on the type of cation and anion (Lava, Binnemans, & Cardinaels, 2009).

Chemical Properties Analysis

The chemical properties of molecules resembling “4-({1-[(4-ethoxyphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine” are characterized by their functional groups' reactivity, such as sulfonamide and carbohydrazide groups. These groups play a crucial role in the molecule's behavior in chemical reactions, including its potential as a ligand in coordination chemistry or its reactivity towards nucleophiles and electrophiles. The synthesis and evaluation of derivatives highlight the versatility and reactivity of these functional groups (Khalid et al., 2013).

Future Directions

The potential applications and future directions for this compound would depend largely on its properties and reactivity. If it shows promising activity in biological systems, it could be further studied for potential medicinal uses.